Cas no 63624-41-9 (4,4-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: 4,4-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 63624-41-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19690751
• CID: 426083
• PubChem ID: 286642
• Update Time: 2025-10-05

4,4-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-Proline
• Proline, 4,4-dimethyl-
• 4,4-dimethylpyrrolidine-2-carboxylic acid
• 4,4-Dimethyl-pyrrolidine-2-carboxylic acid
• SB15949
• PS-16044
• NSC145158
• SB15948
• CS-0340942
• MFCD19690751
• SB38059
• F88070
• 4,4-dimethyl-d,l-proline
• FT-0774090
• A902076
• 4,4-dimethylpyrrolidine-2-carboxylicacid
• BDNWSJQJILLEBS-UHFFFAOYSA-N
• 63624-41-9
• EN300-85322
• SCHEMBL556206
• 4,4-Dimethylpyrrolidine-2-carboxylic acid (H-Pro(4-diMe)-OH)
• NSC-145158

• MDL： MFCD19690751
• Inchi： 1S/C7H13NO2/c1-7(2)3-5(6(9)10)8-4-7/h5,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： BDNWSJQJILLEBS-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)(C)CN1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,4-dimethylpyrrolidine-2-carboxylic acid

4,4-Dimethyl-Proline (CAS No. 63624-41-9): A Comprehensive Overview

4,4-Dimethyl-Proline, also known by its CAS registry number 63624-41-9, is a unique amino acid derivative that has garnered significant attention in recent years due to its versatile applications and intriguing chemical properties. This compound is a proline analog with two methyl groups attached to the carbon atom at position 4 of the proline ring structure. Its molecular formula is C7H13NO, and it has a molecular weight of 135.18 g/mol. The compound exists as a white crystalline powder and is soluble in water and various organic solvents.

The synthesis of 4,4-Dimethyl-Proline involves several steps, including the modification of proline through alkylation or methylation reactions. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and efficiency. Its structure is characterized by a five-membered ring system, which contributes to its stability and reactivity in different chemical environments.

One of the most notable applications of 4,4-Dimethyl-Proline is in the field of pharmaceuticals. Researchers have explored its potential as a building block for peptide synthesis, where its unique stereochemistry can influence the folding and activity of bioactive molecules. For instance, studies have shown that incorporating 4,4-Dimethyl-Proline into peptide sequences can enhance their stability against enzymatic degradation, making them promising candidates for drug delivery systems.

In addition to its pharmaceutical applications, 4,4-Dimethyl-Proline has found utility in the food industry as a flavor enhancer and stabilizer. Its ability to form stable complexes with metal ions makes it an effective chelating agent, which can extend the shelf life of food products while maintaining their sensory properties. Recent studies have also highlighted its potential as a natural alternative to synthetic preservatives, aligning with the growing consumer demand for clean-label ingredients.

The chemical properties of 4,4-Dimethyl-Proline make it an interesting candidate for use in materials science as well. For example, its ability to act as a chiral inducer in polymer synthesis has been explored in recent research. By incorporating this compound into polymer matrices, scientists have been able to create materials with tailored optical properties, which could find applications in optoelectronics and sensing technologies.

From an environmental perspective, 4,4-Dimethyl-Proline has been studied for its biodegradability and eco-friendly profile. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, making it a sustainable choice for various industrial applications. Its low toxicity profile further supports its use in environmentally sensitive processes.

In conclusion, 4,4-Dimethyl-Proline (CAS No. 63624-41-9) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and functional properties continue to drive innovative research and development efforts. As new findings emerge regarding its potential uses and benefits, this compound is poised to play an increasingly important role in advancing science and technology.